Cas no 499996-07-5 (Benzaldehyde, 4-(4-pyridinylcarbonyl)-)

Benzaldehyde, 4-(4-pyridinylcarbonyl)- structure
499996-07-5 structure
Product Name:Benzaldehyde, 4-(4-pyridinylcarbonyl)-
CAS No:499996-07-5
MF:C13H9NO2
MW:211.216063261032
CID:1543442
Update Time:2024-08-24

Benzaldehyde, 4-(4-pyridinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(4-pyridinylcarbonyl)-
    • Inchi: 1S/C13H9NO2/c15-9-10-1-3-11(4-2-10)13(16)12-5-7-14-8-6-12/h1-9H
    • InChI Key: OGNOGZDVRQMASO-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(C(C2C=CN=CC=2)=O)C=C1

Computed Properties

  • Exact Mass: 211.06337

Experimental Properties

  • Density: 1.224±0.06 g/cm3(Predicted)
  • Melting Point: 122-123 °C
  • Boiling Point: 398.0±22.0 °C(Predicted)
  • PSA: 47.03
  • pka: 2.55±0.10(Predicted)
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